96-26-4

Dihydroxyacetone

In Stock

• CAS RN:
• 96-26-4

• Formula:
• C3H6O3

• InChI:
• InChI=1S/C3H6O3/c4-1-3(6)2-5/h4-5H,1-2H2

• InChIKey:
• RXKJFZQQPQGTFL-UHFFFAOYSA-N

• Dihydroxyacetone (DHA) is a browning ingredient widely used in cosmetics such as sunless tanning formulations. It participates in a chemical staining reaction called Milliard reaction in which it reacts with the amino groups of proteins to result in a mixture of high molecular weight pigments.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Dihydroxyacetone, also known as chromelin or DHA, belongs to the class of organic compounds known as monosaccharides. Monosaccharides are compounds containing one carbohydrate unit not glycosidically linked to another such unit, and no set of two or more glycosidically linked carbohydrate units. Monosaccharides have the general formula CnH2nOn. Dihydroxyacetone exists...

1-Morpholin-4-yl-3-phenoxy-propan-2-ol

In Stock

• CAS RN:
• 5296-26-4

• Formula:
• C13H19NO3

• InChI:
• InChI=1S/C13H19NO3/c15-12(10-14-6-8-16-9-7-14)11-17-13-4-2-1-3-5-13/h1-5,12,15H,6-11H2

• InChIKey:
• VXIWAJARNWASOA-UHFFFAOYSA-N

• 1-Morpholin-4-yl-3-phenoxy-propan-2-ol is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.

7-(3-(Dipropylamino)-2-hydroxypropyl)theophylline

Usually In Stock

• CAS RN:
• 5096-26-4

• Formula:
• C16H27N5O3

• InChI:
• InChI=1S/C16H27N5O3/c1-5-7-20(8-6-2)9-12(22)10-21-11-17-14-13(21)15(23)19(4)16(24)18(14)3/h11-12,22H,5-10H2,1-4H3

• InChIKey:
• LJURWBQQJWAVFJ-UHFFFAOYSA-N

• 7-(3-(Dipropylamino)-2-hydroxypropyl)theophylline is a useful research compound. Its molecular formula is C16H27N5O3 and its molecular weight is 337.42 g/mol. The purity is usually 95%.

2-Amino-3-hydroxy-3-phenylpropanoic acid

In Stock

• CAS RN:
• 68296-26-4

• Formula:
• C9H11NO3

• InChI:
• InChI=1S/C9H11NO3/c10-7(9(12)13)8(11)6-4-2-1-3-5-6/h1-5,7-8,11H,10H2,(H,12,13)

• InChIKey:
• VHVGNTVUSQUXPS-UHFFFAOYSA-N

• 2-Amino-3-hydroxy-3-phenylpropanoic acid is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.

2,5-Diethoxy-4-hydroxypyrimidine

In Stock

• CAS RN:
• 55996-26-4

• Formula:
• C8H12N2O3

• InChI:
• InChI=1S/C8H12N2O3/c1-3-12-6-5-9-8(13-4-2)10-7(6)11/h5H,3-4H2,1-2H3,(H,9,10,11)

• InChIKey:
• XVZTZMOUGLUOFC-UHFFFAOYSA-N

• 2,5-Diethoxy-4-hydroxypyrimidine is a useful research compound. Its molecular formula is C8H12N2O3 and its molecular weight is 184.19 g/mol. The purity is usually 95%.

N-[4-(difluoromethoxy)phenyl]-4-methylpiperazine-1-carbothioamide

In Stock

• CAS RN:
• 398996-26-4

• Formula:
• C13H17F2N3OS

• InChI:
• InChI=1S/C13H17F2N3OS/c1-17-6-8-18(9-7-17)13(20)16-10-2-4-11(5-3-10)19-12(14)15/h2-5,12H,6-9H2,1H3,(H,16,20)

• InChIKey:
• LIBYIIBEQDAGRD-UHFFFAOYSA-N

• N-[4-(difluoromethoxy)phenyl]-4-methylpiperazine-1-carbothioamide is a useful research compound. Its molecular formula is C13H17F2N3OS and its molecular weight is 301.36. The purity is usually 95%.

4-methoxy-N-(2-(6-((4-(trifluoromethyl)benzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872996-26-4

• Formula:
• C23H20F3N5O2S

• InChI:
• InChI=1S/C23H20F3N5O2S/c1-33-18-8-4-16(5-9-18)22(32)27-13-12-20-29-28-19-10-11-21(30-31(19)20)34-14-15-2-6-17(7-3-15)23(24,25)26/h2-11H,12-14H2,1H3,(H,27,32)

• InChIKey:
• FOTSSAKSPBOLJI-UHFFFAOYSA-N

• 4-methoxy-N-(2-(6-((4-(trifluoromethyl)benzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C23H20F3N5O2S and its molecular weight is 487.5. The purity is usually 95%.

2-((2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)-N-(4-hydroxyphenyl)acetamide

In Stock

• CAS RN:
• 877796-26-4

• Formula:
• C22H20N4O2S

• InChI:
• InChI=1S/C22H20N4O2S/c1-14-12-20(29-13-19(28)24-17-8-10-18(27)11-9-17)26-22(23-14)21(15(2)25-26)16-6-4-3-5-7-16/h3-12,27H,13H2,1-2H3,(H,24,28)

• InChIKey:
• KKVRREGZSOPULU-UHFFFAOYSA-N

• 2-((2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)-N-(4-hydroxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H20N4O2S and its molecular weight is 404.49. The purity is usually 95%.

2-(4-methoxyphenyl)-N-(2-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)ethyl)acetamide

In Stock

• CAS RN:
• 893996-26-4

• Formula:
• C22H24N2O3S

• InChI:
• InChI=1S/C22H24N2O3S/c1-15-20(28-22(24-15)17-6-10-19(27-3)11-7-17)12-13-23-21(25)14-16-4-8-18(26-2)9-5-16/h4-11H,12-14H2,1-3H3,(H,23,25)

• InChIKey:
• SARLRYNXKVOTKO-UHFFFAOYSA-N

• 2-(4-methoxyphenyl)-N-(2-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C22H24N2O3S and its molecular weight is 396.51. The purity is usually 95%.

6-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid

In Stock

• CAS RN:
• 932796-26-4

• Formula:
• C19H16ClNO3

• InChI:
• InChI=1S/C19H16ClNO3/c1-2-8-24-14-5-3-4-12(9-14)18-11-16(19(22)23)15-10-13(20)6-7-17(15)21-18/h3-7,9-11H,2,8H2,1H3,(H,22,23)

• InChIKey:
• OHDVLYFIKIQYBN-UHFFFAOYSA-N

• 6-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C19H16ClNO3 and its molecular weight is 341.8 g/mol. The purity is usually 95%.

2-chloro-N-[2-(oxolan-2-yl)ethyl]pyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 1111496-26-4

• Formula:
• C12H15ClN2O2

• InChI:
• InChI=1S/C12H15ClN2O2/c13-11-8-9(3-5-14-11)12(16)15-6-4-10-2-1-7-17-10/h3,5,8,10H,1-2,4,6-7H2,(H,15,16)

• InChIKey:
• RDNKKMLZIYXZHR-UHFFFAOYSA-N

• 2-chloro-N-[2-(oxolan-2-yl)ethyl]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C12H15ClN2O2 and its molecular weight is 254.71. The purity is usually 95%.

2-chloro-N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-6-fluorobenzamide

In Stock

• CAS RN:
• 1019096-26-4

• Formula:
• C22H18ClFN4O3S

• InChI:
• InChI=1S/C22H18ClFN4O3S/c1-12-9-19(26-21(29)20-14(23)5-4-6-15(20)24)28(27-12)22-25-16(11-32-22)13-7-8-17(30-2)18(10-13)31-3/h4-11H,1-3H3,(H,26,29)

• InChIKey:
• WZVMHYOLPPOOCX-UHFFFAOYSA-N

• 2-chloro-N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C22H18ClFN4O3S and its molecular weight is 472.9 g/mol. The purity is usually 95%.

7-[4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine

Usually In Stock

• CAS RN:
• 2379996-26-4

• Formula:
• C22H30N6O

• InChI:
• InChI=1S/C22H30N6O/c1-15-13-21(28-19(23-15)12-16(2)26-28)27-10-8-17(9-11-27)14-29-20-7-6-18(24-25-20)22(3,4)5/h6-7,12-13,17H,8-11,14H2,1-5H3

• InChIKey:
• GSVPMBKXAWCGTP-UHFFFAOYSA-N

• 7-[4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C22H30N6O and its molecular weight is 394.523. The purity is usually 95%.

(5S,7R)-N-(Cyanomethyl)-2-(2-methoxyethyl)-5,7-dimethyl-5,7-dihydro-4H-pyrano[3,4-c]pyrazole-3-carboxamide

Usually In Stock

• CAS RN:
• 2418596-26-4

• Formula:
• C14H20N4O3

• InChI:
• InChI=1S/C14H20N4O3/c1-9-8-11-12(10(2)21-9)17-18(6-7-20-3)13(11)14(19)16-5-4-15/h9-10H,5-8H2,1-3H3,(H,16,19)/t9-,10+/m0/s1

• InChIKey:
• OUXRCQYKKVXXPC-VHSXEESVSA-N

• (5S,7R)-N-(Cyanomethyl)-2-(2-methoxyethyl)-5,7-dimethyl-5,7-dihydro-4H-pyrano[3,4-c]pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C14H20N4O3 and its molecular weight is 292.339. The purity is usually 95%.